Cas no 84547-96-6 (1H-Pyrazole, 4-chloro-1-methyl-3,5-dinitro-)

• Product Name: 1H-Pyrazole, 4-chloro-1-methyl-3,5-dinitro-
• CAS No: 84547-96-6
• MF: C₄H₃ClN₄O₄
• MW: 206.544018983841
• CID: 4215316
• PubChem ID: 3112953
• Update Time: 2025-04-24

1H-Pyrazole, 4-chloro-1-methyl-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-chloro-1-methyl-3,5-dinitro-
• 4-chloro-1-methyl-3,5-dinitro-1H-pyrazole
• AKOS000521049
• 4-chloro-N-methyl-3,5-dinitropyrazole
• 84547-96-6
• STK332127
• EU-0066743
• 4-chloro-1-methyl-3,5-dinitropyrazole
• EN300-7426228
• JDA54796
• CS-0259814
• DTXSID701269054

• Inchi： 1S/C4H3ClN4O4/c1-7-4(9(12)13)2(5)3(6-7)8(10)11/h1H3
• InChI Key： VKCXIULUEMQTNL-UHFFFAOYSA-N
• SMILES： N1(C)C([N+]([O-])=O)=C(Cl)C([N+]([O-])=O)=N1

Computed Properties

• Exact Mass: 205.9842823Da
• Monoisotopic Mass: 205.9842823Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 109Ų